4-fluoro-N-[5-fluoro-6-(5-methoxypyrazolo[1,5-a]pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridin-3-yl]benzamide

• IUPAC Name: 4-fluoro-N-[5-fluoro-6-(5-methoxypyrazolo[1,5-a]pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridin-3-yl]benzamide
• InChI: InChI=1S/C21H14F2N6O2/c1-31-13-6-7-29-17(8-13)15(10-24-29)18-16(23)9-14-19(25-18)27-28-20(14)26-21(30)11-2-4-12(22)5-3-11/h2-10H,1H3,(H2,25,26,27,28,30)
• InChI Key: KCIMKTNQCUDTFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=NN2C=C1)C3=C(C=C4C(=N3)NN=C4NC(=O)C5=CC=C(C=C5)F)F
• Molecular Formula: C21H14F2N6O2
• Molecular Weight: 420.4 g/mol

Description

The compound “4-fluoro-N-[5-fluoro-6-(5-methoxypyrazolo[1,5-a]pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridin-3-yl]benzamide”, also known as CW 008, is a cAMP/PKA/CREB pathway activator. It promotes osteogenic differentiation of human bone marrow-derived MSCs in vitro and increases bone mass and bone volume density in ovariectomized mice.

Molecular Structure Analysis

The molecular formula of CW 008 is C21H14F2N6O2 and its molecular weight is 420.38. It contains several functional groups, including two fluorobenzene rings, two pyrazole rings, and a methoxy group.

Scientific Research Applications

Protein Kinase A Activator

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Promotes Osteogenesis from hMSCs

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Increases Bone Mass and Volume Density

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Chemical Research

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Pharmaceutical Development

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Stem Cell Research

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Mechanism of Action

Target of Action

CW 008 primarily targets the cAMP/PKA/CREB pathway . This pathway plays a crucial role in various cellular processes, including cell differentiation, metabolism, and gene expression.

Mode of Action

As an agonist of the cAMP/PKA/CREB pathway, CW 008 promotes the activation of this pathway . This activation leads to a series of intracellular events that result in the differentiation of human mesenchymal stem cells (MSCs) into osteoblasts .

Biochemical Pathways

The activation of the cAMP/PKA/CREB pathway by CW 008 leads to the promotion of osteogenesis . This process involves the differentiation of MSCs into osteoblasts, which are cells that contribute to bone formation. Additionally, CW 008 inhibits the secretion of leptin, a hormone that can negatively regulate bone mass .

Pharmacokinetics

The compound’s ability to increase bone mass and bone volume density in ovariectomized mice suggests that it has good bioavailability .

Result of Action

The activation of the cAMP/PKA/CREB pathway by CW 008 and the subsequent differentiation of MSCs into osteoblasts result in increased bone formation . In ovariectomized mice, a model for postmenopausal osteoporosis, treatment with CW 008 led to increases in bone mass and bone volume density .

Safety and Hazards

As with any chemical compound, handling CW 008 requires appropriate safety measures. It’s important to note that CW 008 is not intended for therapeutic purposes and cannot be sold to patients.

Q & A

Q1: What is the primary mechanism of action of CW008 in the context of osteogenesis?

A1: CW008 promotes osteogenic differentiation of human mesenchymal stem cells (hMSCs) by acting as an agonist of the cAMP/PKA/CREB signaling pathway. [] This means CW008 activates this pathway, leading to downstream effects that favor bone formation. Additionally, CW008 was found to inhibit leptin secretion, which could further contribute to its osteogenic effects. []

Q2: Has CW008 been tested in any in vivo models, and if so, what were the findings?

A2: Yes, research indicates that CW008 demonstrated positive results in an ovariectomized mouse model, a common model for osteoporosis. Treatment with CW008 led to increased bone formation in these mice. [] This suggests its potential as a therapeutic agent for bone-related diseases.

Q3: Aside from its role in osteogenesis, has CW008 been investigated for other applications?

A3: Research suggests CW008 was used as a positive control in a modified parachute assay designed to assess gap junction intercellular communication (GJIC) in placental trophoblast cells. [] CW008's ability to enhance GJIC in this context further highlights its potential use in studying and potentially modulating cellular communication processes.